Cas no 68855-99-2 (Fluorene-9,9-dipropionic acid)

• Product Name: Fluorene-9,9-dipropionic acid
• CAS No: 68855-99-2
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 58878
• Update Time: 2025-05-21

Fluorene-9,9-dipropionic acid Chemical and Physical Properties

Names and Identifiers

• Litsea cubeba oil
• ListeaCubebaoil
• Litseacubeba
• oil,litseacubeba
• Oils,Litseacubeba
• LITSEA CUBEBA OIL TERPENES
• oil of Litsea cubeba
• oil of mountain spicy-tree fruit
• Oils, litsea cubeda
• LITSEA CUBEBA
• 3,3'-(9H-fluorene-9,9-diyl)dipropanoic acid
• FLUORENE-9,9-DIPROPIONIC ACID
• 9,9'-Fluorenedipropionic acid
• 3-[9-(2-carboxyethyl)fluoren-9-yl]propanoic acid
• 9,9-BIS(2-CARBOXYETHYL)FLUORENE
• Propionic acid, 3,3'-fluoren-9-ylidenedi-
• Oprea1_394318
• Oprea1_688352
• MLS001203767
• 99FLUORENEDIPROPIONICACID
• 3-[9-(2-Carboxy-ethyl)-9H-fluoren-9-yl]-propionic acid
• HMS2819H10
• NSC68859
• STL200129
• LITSEA CUBEBA FRUIT OIL
• CUBEBAOIL
• Fluorene-9,9-dipropionic acid

• Inchi： 1S/C19H18O4/c20-17(21)9-11-19(12-10-18(22)23)15-7-3-1-5-13(15)14-6-2-4-8-16(14)19/h1-8H,9-12H2,(H,20,21)(H,22,23)
• InChI Key： HVIAEALBBMNFIW-UHFFFAOYSA-N
• SMILES： OC(CCC1(CCC(=O)O)C2C=CC=CC=2C2C=CC=CC1=2)=O
• BRN： 2003967

Computed Properties

• Exact Mass: 415.225977
• Monoisotopic Mass: 415.225977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Light yellow clear liquid, with sweet fruit aroma and citral like aroma.
• Density: 0.883 g/mL at 25 °C(lit.)
• Boiling Point: 232 °C(lit.)
• Flash Point: 130 °F
• Refractive Index: n20/D 1.4835(lit.)
• FEMA: 3846 | LITSEA CUBEBA OIL

Fluorene-9,9-dipropionic acid Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： R10;R36/38
• Safety Instruction： 16-26-36
• RTECS：RI7280000
• Hazardous Material Identification：
• Risk Phrases：R10;R36/38
• Safety Term：S16;S26;S36

Additional information on Fluorene-9,9-dipropionic acid

Introduction to Fluorene-9,9-dipropionic Acid (CAS No: 68855-99-2)

Fluorene-9,9-dipropionic acid is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 68855-99-2, has garnered considerable attention due to its versatile applications in synthetic chemistry, material science, and biomedical research. The molecular structure of Fluorene-9,9-dipropionic acid consists of a fluorene core substituted with two propionic acid groups at the 9-position, which imparts distinct reactivity and solubility characteristics. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis methods, and recent advancements in its application within the scientific community.

The structural framework of Fluorene-9,9-dipropionic acid is noteworthy for its potential in designing advanced materials and pharmaceutical intermediates. The fluorene moiety is a well-known aromatic heterocycle that exhibits excellent photophysical properties, making it valuable in optoelectronic applications. The introduction of propionic acid groups enhances the compound's solubility in polar solvents and introduces reactive sites for further functionalization. This balance between hydrophobicity and hydrophilicity makes Fluorene-9,9-dipropionic acid a promising candidate for various chemical modifications.

In recent years, Fluorene-9,9-dipropionic acid has been extensively studied for its role in drug development and material science. Its derivatives have been explored as building blocks for polymers, liquid crystals, and organic semiconductors. The compound's ability to undergo selective reactions at the propionic acid sites allows for the creation of complex molecular architectures with tailored properties. For instance, researchers have utilized Fluorene-9,9-dipropionic acid to synthesize novel ligands for metal-organic frameworks (MOFs), which have potential applications in catalysis and gas storage.

The pharmaceutical industry has also shown interest in Fluorene-9,9-dipropionic acid due to its structural similarity to certain bioactive molecules. Studies have demonstrated that derivatives of this compound can interact with biological targets, making them candidates for therapeutic development. For example, modifications at the propionic acid groups have been used to enhance binding affinity to specific enzymes or receptors. This approach has led to the discovery of new pharmacophores with potential applications in treating various diseases.

Synthesizing Fluorene-9,9-dipropionic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by hydrolysis or direct carboxylation of the fluorene core. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the propionic acid groups with high efficiency. These synthetic strategies highlight the compound's importance in industrial-scale production and research applications.

The solubility profile of Fluorene-9,9-dipropionic acid is another critical aspect that influences its utility in various fields. Due to the presence of polar propionic acid groups, the compound exhibits good solubility in water and polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). This property facilitates its use in solution-based processes such as polymerization reactions or drug formulation. Additionally, the compound's stability under different environmental conditions makes it suitable for long-term storage and transportation.

In conclusion, Fluorene-9,9-dipropionic acid (CAS No: 68855-99-2) is a multifaceted compound with broad applications in chemistry and related sciences. Its unique structural features enable diverse functionalizations, making it valuable for material design and pharmaceutical development. Recent research has expanded its utility into optoelectronics and biomedicine, underscoring its significance as a research chemical. As scientific understanding progresses, further innovative applications of this compound are expected to emerge.